Cas no 2763777-00-8 (2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine)

• Product Name: 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• CAS No: 2763777-00-8
• MF: C₂₂H₁₈N₄
• MW: 338.405124187469
• CID: 5559640
• PubChem ID: 165996542
• Update Time: 2025-06-13

2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-37359353
• 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine
• 2763777-00-8

• Inchi： 1S/C22H18N4/c23-14-13-22-25-20-16-17(9-11-18-6-4-5-15-24-18)10-12-21(20)26(22)19-7-2-1-3-8-19/h1-8,10,12,15-16H,13-14,23H2
• InChI Key： HGJZFXCWHHMBTA-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=CC(C#CC3C=CC=CN=3)=CC=2N=C1CCN

Computed Properties

• Exact Mass: 338.153146591g/mol
• Monoisotopic Mass: 338.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine

Introduction to 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine (CAS No. 2763777-00-8)

2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2763777-00-8, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The structural framework of this compound incorporates several key functional groups, including a phenyl ring, a benzodiazole moiety, and an ethynyl group linked to a pyridine ring, which collectively contribute to its distinctive chemical and pharmacological profile.

The presence of the benzodiazole core in 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine is particularly noteworthy, as benzodiazole derivatives are well-known for their anxiolytic, sedative, and muscle relaxant properties. These compounds have been extensively studied and utilized in the treatment of various neurological disorders. The incorporation of additional substituents, such as the pyridin-2-yl ethynyl group, introduces additional complexity to the molecule, which may enhance its binding affinity and selectivity for specific biological targets. This structural feature aligns with the growing trend in drug design towards the development of multivalent ligands that can interact with multiple binding sites on a target protein or receptor.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine with greater accuracy. By leveraging these computational tools, scientists can simulate the interactions between this compound and various biological targets, such as enzymes and receptors. Such simulations have revealed that the pyridin-2-yl ethynyl group may play a crucial role in modulating the pharmacokinetic properties of the molecule by influencing its solubility and metabolic stability. These insights are invaluable for guiding experimental efforts aimed at optimizing the compound's therapeutic potential.

The synthesis of 2-{1-phenyl-5-[2-(pyridin-2-ylyl)ethynyl]-1H - 1 , 3 - benzodiazol - 2 - yl } ethan - 1 - amine (CAS No. 2763777 - 00 - 8 ) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as Sonogashira coupling reactions between arynes and halogenated pyridines, followed by functional group interconversions to introduce the desired amine moiety. These synthetic strategies require precise control over reaction conditions to ensure high yields and purity of the final product. Advances in catalytic systems have recently enabled more efficient and selective coupling reactions, which could streamline the synthesis of this compound and facilitate its further exploration in medicinal chemistry.

Given its structural complexity, CAS No. 2763777 - 00 - 8 is expected to exhibit a range of pharmacological effects that warrant thorough investigation. Preliminary studies suggest that this compound may possess inhibitory activity against certain enzymes implicated in neurological disorders. The benzodiazole core is known to interact with GABA-A receptors, which are central to mediating anxiolytic effects. Additionally, the pyridine ring may engage with other receptors or enzymes involved in pain modulation or neuroprotection. These potential interactions make CAS No. 2763777 - 00 - 8 an attractive candidate for further exploration as a lead compound in drug discovery programs targeting central nervous system disorders.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic properties. In this context, CAS No. 2763777 - 00 - 8 has been evaluated for its metabolic stability using computational methods combined with experimental validation through techniques such as LC-HRMS analysis. These studies have provided insights into how different functional groups influence the compound's degradation pathways in vitro . Understanding these metabolic profiles is essential for predicting how well a drug candidate will perform in clinical settings and for designing derivatives with improved pharmacokinetic profiles.

The potential applications of CAS No. 2763777 - 00 - 8 extend beyond traditional pharmaceutical uses . Its unique structure makes it a valuable scaffold for developing probes that can be used in biochemical research . For instance , researchers could exploit its binding interactions with specific targets to develop high-throughput screening assays . Such assays are critical for identifying new drug candidates by rapidly testing large libraries of compounds against biological targets . Furthermore , modifications to this scaffold could yield derivatives with enhanced selectivity or reduced side effects , making it a versatile platform for medicinal chemists.

In conclusion, CAS No .2763777 -00 -8 represents an intriguing molecule with significant potential in pharmaceutical research . Its complex structure , featuring multiple functional groups , positions it as a promising candidate for further investigation into neurological disorders . Advances in computational chemistry , synthetic methodologies , and pharmacological evaluation continue to expand our understanding of its properties . As research progresses , it is likely that new applications will emerge , solidifying its role as a valuable asset in drug discovery efforts aimed at improving human health .